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Compound of Interest

Compound Name: 9-Phenylanthracene

For researchers, scientists, and professionals in drug development, a thorough understanding
of the safety and handling protocols for chemical compounds is paramount. This guide provides
a comprehensive overview of the safety precautions, handling procedures, and toxicological
profile of 9-Phenylanthracene (CAS No. 602-55-1), a polycyclic aromatic hydrocarbon utilized
in organic synthesis and materials science.

Section 1: Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 9-Phenylanthracene is classified as hazardous to the aquatic environment.[1][2][3]
Specifically, it is categorized as Aquatic Acute 1 and Aquatic Chronic 1, indicating that it is very
toxic to aquatic life with long-lasting effects.[1][2][3] While it is not classified as a hazardous
substance under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), it
may cause irritation.[1][4]

GHS Hazard Statements:

e H400: Very toxic to aquatic life.[1][3]

e H410: Very toxic to aquatic life with long lasting effects.[1][2][3]
Precautionary Statements:

e P273: Avoid release to the environment.[2][3][5]
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e P391: Collect spillage.[3][5]

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[3]

Section 2: Physical and Chemical Properties

A summary of the key physical and chemical properties of 9-Phenylanthracene is provided in
the table below. This data is essential for the safe handling and storage of the compound.

Property Value Reference
Molecular Formula CaoH14 [2][5][6]
Molecular Weight 254.33 g/mol [2][6]
Appearance Off-white to pale brown/yellow e

solid powder
Melting Point 153-155 °C [2]
Boiling Point 417 °C [2][6]
Solubility Insoluble in water [5]
Vapor Pressure 0.00000009 mmHg [1]

Light Sensitive, store in a cool,
Storage . (5171181191
dry, and well-ventilated place.

Section 3: Toxicological Information

Detailed toxicological studies on 9-Phenylanthracene are limited. Most safety data sheets
indicate that no acute toxicity information is available and the toxicological properties have not
been fully investigated.[4] However, as with other polycyclic aromatic hydrocarbons, caution
should be exercised.

» Acute Toxicity: No information available.[4]

« Irritation: May cause irritation.[1]
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o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible or confirmed human carcinogen by IARC, ACGIH,
NTP, or OSHA.[4]

Section 4: Experimental Protocols

Detailed experimental protocols for the safety assessment of 9-Phenylanthracene are not
readily available in the public domain. The provided information is based on standard safety
data sheets. For specific experimental use, it is imperative to conduct a thorough risk
assessment and consult institutional safety guidelines.

A general experimental workflow for handling 9-Phenylanthracene in a research setting is
outlined below.
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Experimental Workflow for Handling 9-Phenylanthracene
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Caption: A logical workflow for the safe handling of 9-Phenylanthracene in a laboratory
setting.

Section 5: Safety and Handling Precautions

5.1 Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[4]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[4]

o Respiratory Protection: Use a NIOSH/MSHA approved respirator if dust is generated.[2]

5.2 Handling:

Avoid contact with skin, eyes, and clothing.[4]

Avoid dust formation.

Use only in a well-ventilated area, preferably in a chemical fume hood.[7]

Keep away from heat, sparks, and open flames.

Handle under an inert atmosphere if the compound is sensitive to air or moisture.
5.3 Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

o Protect from light.[5][8][9]

» Store away from incompatible materials such as strong oxidizing agents.[4]
Section 6: Emergency Procedures

6.1 First-Aid Measures:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Get medical attention.[4]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.[4]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[4]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH6441906&productDescription=9-PHENYLANTHRACENE%2C+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6441906&productDescription=9-PHENYLANTHRACENE%2C+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/p18004
https://www.fishersci.com/store/msds?partNumber=AAH6441906&productDescription=9-PHENYLANTHRACENE%2C+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/9-phenylanthracene.htm
https://www.chemicalbook.com/msds/9-phenylanthracene.htm
https://wap.guidechem.com/encyclopedia/9-phenylanthracene-dic5554.html
https://www.nbinno.com/article/other-organic-chemicals/understanding-9-phenylanthracene-cas-602-55-1-a-deep-dive-for-chemists-and-material-scientists-ua
https://www.nbinno.com/article/other-organic-chemicals/a-chemists-guide-to-9-phenylanthracene-cas-602-55-1-properties-sourcing-and-key-applications-ua
https://www.fishersci.com/store/msds?partNumber=AAH6441906&productDescription=9-PHENYLANTHRACENE%2C+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6441906&productDescription=9-PHENYLANTHRACENE%2C+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6441906&productDescription=9-PHENYLANTHRACENE%2C+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6441906&productDescription=9-PHENYLANTHRACENE%2C+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

6.2 Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

[4]
o Specific Hazards: Emits toxic fumes under fire conditions.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[4]

6.3 Accidental Release Measures:

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Avoid dust formation.

e Environmental Precautions: Do not let product enter drains.

» Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid
generating dust.

Section 7: Reactivity and Stability

o Reactivity: No information available.

Chemical Stability: Stable under recommended storage conditions.[4]

Possibility of Hazardous Reactions: No information available.

Conditions to Avoid: Heat, flames, sparks, and exposure to light.[8][9]

Incompatible Materials: Strong oxidizing agents.[4]

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.[4]

A diagram illustrating the potential reactivity and decomposition pathways is presented below.
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Potential Reactivity of 9-Phenylanthracene
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Caption: A diagram showing the potential reactivity of 9-Phenylanthracene with incompatible
materials and under thermal stress.

Section 8: Disposal Considerations

Dispose of this material and its container as hazardous waste in accordance with local, state,
and federal regulations.[5] Do not allow it to enter the environment.[5]

This technical guide is intended to provide comprehensive safety and handling information for
9-Phenylanthracene. It is crucial for all personnel handling this chemical to be thoroughly
familiar with this information and to adhere strictly to the recommended safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b014458#safety-and-handling-precautions-for-9-
phenylanthracene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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